Cas no 2034309-63-0 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide
• CAS No: 2034309-63-0
• MF: C₂₁H₂₁N₃OS
• MW: 363.47594332695
• CID: 6212054
• PubChem ID: 121023266
• Update Time: 2025-06-15

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide
• AKOS026705123
• F6571-0065
• N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-1H-indole-2-carboxamide
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1H-indole-2-carboxamide
• 2034309-63-0

• Inchi： 1S/C21H21N3OS/c1-24(2)19(16-13-26-20-10-6-4-8-15(16)20)12-22-21(25)18-11-14-7-3-5-9-17(14)23-18/h3-11,13,19,23H,12H2,1-2H3,(H,22,25)
• InChI Key： FOSBRTWNOYYDPY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C1=CC2C=CC=CC=2N1)=O)N(C)C

Computed Properties

• Exact Mass: 363.14053348g/mol
• Monoisotopic Mass: 363.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.4Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide

Introduction to N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide (CAS No. 2034309-63-0)

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide, a compound with the chemical identifier CAS No. 2034309-63-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

The core structure of this compound consists of an indole ring system, which is a well-documented scaffold in the development of bioactive molecules. Specifically, the indole ring is substituted with an amide group at the 2-position, enhancing its reactivity and potential for further functionalization. This modification is particularly intriguing as it opens up possibilities for interactions with biological targets, such as enzymes and receptors, which are critical in modulating various physiological processes.

Additionally, the molecule incorporates a benzothiophenyl moiety at the 1-position of the indole ring. Benzothiophenes are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the indole framework suggests that N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide may exhibit similar or even enhanced biological activities. This is particularly relevant in light of recent studies that highlight the importance of benzothiophene derivatives in addressing various diseases.

The N-terminal amide group and the dimethylaminoethyl side chain further contribute to the complexity and potential functionality of this compound. The amide group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high specificity. Meanwhile, the dimethylaminoethyl chain introduces a basic character to the molecule, potentially allowing it to interact with acidic residues on biological targets. This dual functionality makes N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide a versatile tool for medicinal chemists.

Recent research in the field of drug discovery has emphasized the importance of molecular diversity and structural complexity in identifying novel therapeutic agents. Compounds like N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide exemplify this trend by combining multiple pharmacophoric elements into a single molecule. Such multifunctional compounds often exhibit enhanced binding affinity and selectivity towards biological targets, making them attractive candidates for further development.

One particularly exciting aspect of this compound is its potential application in the treatment of neurological disorders. Indole derivatives have been extensively studied for their neuroprotective properties, and recent findings suggest that benzothiophene-based compounds may also contribute to neurodegenerative disease management. The specific structural features of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide make it a compelling candidate for investigating its effects on neural pathways and potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, this compound may also find utility in addressing other health challenges. For instance, its structural motifs suggest potential anti-inflammatory and antioxidant properties, which are relevant in managing chronic diseases characterized by oxidative stress and inflammation. The benzothiophenyl moiety, in particular, has been shown to modulate inflammatory pathways by interacting with key enzymes involved in the production of pro-inflammatory cytokines.

The synthesis and characterization of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl-1H-indole-2-carboxamide have been meticulously conducted to ensure high purity and yield. Advanced synthetic techniques have been employed to introduce each substituent group with precision, minimizing side reactions and maximizing the overall efficiency of the synthesis process. These efforts are crucial for obtaining a compound that is suitable for further biological evaluation.

Once synthesized, N-2-(1-benzothiophen-3-y l)-2-(dimethylamino)ethyl -1H-indole - 2 - carboxamide will undergo rigorous testing to assess its pharmacological properties. This includes evaluating its binding affinity to target proteins, its ability to modulate biological pathways, and its overall safety profile. Such studies are essential for determining its potential as a lead compound or an intermediate in the development of new drugs.

The implications of these studies extend beyond basic research; they have significant implications for drug development pipelines across various therapeutic areas. By leveraging compounds like N - 2 - ( 1 - benzothiophen - 3 - y l ) - 2 - ( dim ethyl ami no ) ethyl - 1 H - ind ole - 2 - car box am ide , researchers can accelerate the discovery process by identifying promising candidates more quickly and efficiently.

In conclusion, N - 2 - ( 1 - benz o th i o ph en e - 3 - y l ) - 2 - ( dim eth y l ami no ) eth yl - 1 H - ind ole - 2 - car box am ide ( CAS No . 2034309 -63 -0 ) stands out as a remarkable compound with diverse potential applications in pharmaceutical chemistry . Its unique structural features make it an attractive candidate for further exploration in drug discovery , particularly in addressing neurological disorders , inflammation , and other chronic diseases . As research continues to uncover new therapeutic possibilities , compounds like this one will play a pivotal role in shaping the future of medicine .